Cas no 159589-72-7 (2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid)
159589-72-7 structure
Product Name:2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid
CAS No:159589-72-7
MF:C12H12N2O2
MW:216.235882759094
CID:1107023
PubChem ID:19706891
Update Time:2025-04-20
2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid
- AKOS010665564
- 2-(2-ethyl-1H-imidazol-1-yl)benzoic acid
- SCHEMBL8523560
- 2-(2-ethylimidazol-1-yl)benzoic acid
- KS-10670
- 159589-72-7
-
- Inchi: 1S/C12H12N2O2/c1-2-11-13-7-8-14(11)10-6-4-3-5-9(10)12(15)16/h3-8H,2H2,1H3,(H,15,16)
- InChI Key: GFXHMKFHNVYLKU-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1N1C=CN=C1CC)=O
Computed Properties
- Exact Mass: 216.089877630g/mol
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 55.1Ų
2-(2-ethyl-1H-imidazol-1-yl)-Benzoic acid Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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